Cas no 921938-89-8 ([2-(morpholin-4-yl)-1,3-thiazol-5-yl]methanol)

• Product Name: [2-(morpholin-4-yl)-1,3-thiazol-5-yl]methanol
• CAS No: 921938-89-8
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD09879935
• CID: 1972168
• PubChem ID: 24229673
• Update Time: 2025-04-21

[2-(morpholin-4-yl)-1,3-thiazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (2-morpholin-4-yl-1,3-thiazol-5-yl)methanol
• (2-MORPHOLINO-1,3-THIAZOL-5-YL)METHANOL
• CTK5H1010
• MolPort-000-143-952
• AG-H-78255
• CC62409
• KB-206279
• 2-(MORPHOLIN-4-YL)-1,3-THIAZOL-5-YL]METHANOL
• [2-(morpholin-4-yl)-1,3-thiazol-5-yl]methanol
• DB-079258
• MFCD09879935
• CCG-320105
• 921938-89-8
• EN300-74349
• Z744606092
• 5-(Hydroxymethyl)-2-morpholin-4-yl-1,3-thiazole 97%
• AKOS010299774
• RA7
• (2-Morpholinothiazol-5-yl)methanol
• DTXSID90640378
• 5-(Hydroxymethyl)-2-morpholin-4-yl-1,3-thiazole

• MDL： MFCD09879935
• Inchi： 1S/C8H12N2O2S/c11-6-7-5-9-8(13-7)10-1-3-12-4-2-10/h5,11H,1-4,6H2
• InChI Key： VRNQHSDSVNEOKR-UHFFFAOYSA-N
• SMILES： S1C(CO)=CN=C1N1CCOCC1

Computed Properties

• Exact Mass: 200.06200
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.341
• Melting Point: 100.5-102°C
• Boiling Point: 385.6°C at 760 mmHg
• Flash Point: 187°C
• Refractive Index: 1.598
• PSA: 73.83000
• LogP: 0.53700